N-(2-fluoro-5-methylphenyl)pentanamide
Overview
Description
N-(2-fluoro-5-methylphenyl)pentanamide, also known as FMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMPA belongs to the class of amides and is commonly used in the synthesis of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of N-(2-fluoro-5-methylphenyl)pentanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In particular, N-(2-fluoro-5-methylphenyl)pentanamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. By inhibiting COX-2, N-(2-fluoro-5-methylphenyl)pentanamide can reduce inflammation and pain.
Biochemical and Physiological Effects:
N-(2-fluoro-5-methylphenyl)pentanamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that N-(2-fluoro-5-methylphenyl)pentanamide inhibits the activity of COX-2 in a dose-dependent manner. In vivo studies have shown that N-(2-fluoro-5-methylphenyl)pentanamide can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. N-(2-fluoro-5-methylphenyl)pentanamide has also been shown to have a low toxicity profile, making it a safe candidate for further research.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-fluoro-5-methylphenyl)pentanamide is its high degree of purity, which makes it suitable for use in various lab experiments. N-(2-fluoro-5-methylphenyl)pentanamide is also relatively easy to synthesize, making it a cost-effective option for researchers. However, N-(2-fluoro-5-methylphenyl)pentanamide has some limitations, such as its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on N-(2-fluoro-5-methylphenyl)pentanamide. One area of interest is the development of new pain-relieving drugs based on N-(2-fluoro-5-methylphenyl)pentanamide. Another area of interest is the use of N-(2-fluoro-5-methylphenyl)pentanamide as a building block for the synthesis of novel materials with unique properties. Additionally, further research is needed to fully understand the mechanism of action of N-(2-fluoro-5-methylphenyl)pentanamide and its potential applications in various fields.
Conclusion:
In conclusion, N-(2-fluoro-5-methylphenyl)pentanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-(2-fluoro-5-methylphenyl)pentanamide can be synthesized through a series of chemical reactions and has been extensively studied for its scientific research applications. N-(2-fluoro-5-methylphenyl)pentanamide has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the development of new pain-relieving drugs. N-(2-fluoro-5-methylphenyl)pentanamide has several advantages and limitations for lab experiments, and there are several future directions for research on N-(2-fluoro-5-methylphenyl)pentanamide.
Scientific Research Applications
N-(2-fluoro-5-methylphenyl)pentanamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, N-(2-fluoro-5-methylphenyl)pentanamide has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the development of new pain-relieving drugs. In agriculture, N-(2-fluoro-5-methylphenyl)pentanamide has been used as a herbicide to control the growth of weeds. In material science, N-(2-fluoro-5-methylphenyl)pentanamide has been used as a building block for the synthesis of novel materials with unique properties.
properties
IUPAC Name |
N-(2-fluoro-5-methylphenyl)pentanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO/c1-3-4-5-12(15)14-11-8-9(2)6-7-10(11)13/h6-8H,3-5H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XROYKLDKGMGDJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=C(C=CC(=C1)C)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluoro-5-methylphenyl)pentanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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